Cas no 1378617-16-3 (3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile)

• Product Name: 3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile
• CAS No: 1378617-16-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 839741
• Update Time: 2023-11-19

3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile
• CID 91756222
• Benzenepropanenitrile, 3,5-dihydroxy-β-oxo-
• 3,5-Dihydroxy-β-oxobenzenepropanenitrile

• MDL： MFCD09745877
• Inchi： 1S/C9H7NO3/c10-2-1-9(13)6-3-7(11)5-8(12)4-6/h3-5,11-12H,1H2
• InChI Key： RNOSWKINJRYOST-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C(CC#N)=O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 81.3